N'-[(2-biphenylylcarbonyl)oxy]-3-nitrobenzenecarboximidamide

• IUPAC Name: [(Z)-[amino-(3-nitrophenyl)methylidene]amino] 2-phenylbenzoate
• InChI: InChI=1S/C20H15N3O4/c21-19(15-9-6-10-16(13-15)23(25)26)22-27-20(24)18-12-5-4-11-17(18)14-7-2-1-3-8-14/h1-13H,(H2,21,22)
• InChI Key: VDACZIJOWYPAGF-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)C2=CC=CC=C2C(=O)ON=C(C3=CC(=CC=C3)[N+](=O)[O-])N
• Isomeric SMILES: C1=CC=C(C=C1)C2=CC=CC=C2C(=O)O/N=C(/C3=CC(=CC=C3)[N+](=O)[O-])\N
• Molecular Formula: C20H15N3O4
• Molecular Weight: 361.3 g/mol

Description

N'-[(2-biphenylylcarbonyl)oxy]-3-nitrobenzenecarboximidamide, also known as BNIPQ, is a compound that has been extensively studied for its potential applications in scientific research. This compound is a member of the quinone imine family of compounds and has been shown to have a range of biochemical and physiological effects.

Mechanism of Action

The mechanism of action of N'-[(2-biphenylylcarbonyl)oxy]-3-nitrobenzenecarboximidamide involves the formation of a covalent bond between the compound and the active site of NQO1. This covalent bond prevents the enzyme from functioning properly, leading to a decrease in its activity.
Biochemical and Physiological Effects:
The inhibition of NQO1 by this compound has a range of biochemical and physiological effects. One of the key effects is the modulation of the redox status of cells, which can lead to changes in cellular signaling pathways and gene expression. Additionally, the inhibition of NQO1 by this compound has been shown to have anti-cancer effects, as NQO1 is overexpressed in many types of cancer cells.

Advantages and Limitations for Lab Experiments

One of the main advantages of using N'-[(2-biphenylylcarbonyl)oxy]-3-nitrobenzenecarboximidamide in lab experiments is its specificity for NQO1. This allows researchers to selectively inhibit the activity of this enzyme without affecting other cellular processes. However, one limitation of using this compound is its potential toxicity, as it can form reactive intermediates that can damage cells.

Future Directions

There are many potential future directions for research involving N'-[(2-biphenylylcarbonyl)oxy]-3-nitrobenzenecarboximidamide. One area of interest is the development of new compounds that can selectively inhibit other enzymes involved in cellular metabolism. Additionally, there is interest in understanding the molecular mechanisms underlying the anti-cancer effects of this compound and developing new cancer therapies based on these mechanisms. Finally, there is potential for the development of new diagnostic tools based on the ability of this compound to modulate cellular signaling pathways.

Synthesis Methods

The synthesis of N'-[(2-biphenylylcarbonyl)oxy]-3-nitrobenzenecarboximidamide involves the reaction of 2-biphenylylcarbonyl chloride with 3-nitrobenzenecarboximidamide in the presence of a base such as triethylamine. The resulting product is then purified using column chromatography to obtain pure this compound.

Scientific Research Applications

N'-[(2-biphenylylcarbonyl)oxy]-3-nitrobenzenecarboximidamide has been used extensively in scientific research due to its ability to selectively inhibit the activity of certain enzymes. Specifically, this compound has been shown to inhibit the activity of the enzyme NAD(P)H:quinone oxidoreductase 1 (NQO1), which is involved in the metabolism of a range of compounds including drugs, carcinogens, and environmental toxins.